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Compound of Interest

Compound Name: Basic Yellow 11

Cat. No.: B1668945

An In-Depth Technical Guide to Basic Yellow 11

For Researchers, Scientists, and Drug Development Professionals

Introduction

Basic Yellow 11, also known by its Colour Index name C.I. 48055, is a synthetic cationic dye
belonging to the methine class.[1][2] It is characterized by its brilliant yellow hue and is utilized
in various industrial and research applications. This technical guide provides a comprehensive
overview of the chemical structure, properties, and known applications of Basic Yellow 11,
with a focus on delivering detailed information for scientific and research purposes.

Chemical Structure and Identification

Basic Yellow 11 is a complex organic molecule with a chemical structure centered around an
indolium ring system linked to a dimethoxyaniline moiety via a vinyl group. This structure is
responsible for its characteristic color and cationic nature.

IUPAC Name: 2-[(E)-2-(2,4-dimethoxyanilino)ethenyl]-1,3,3-trimethyl-3H-indolium chloride[3]
Chemical Formula: C21H25CIN202[1][2][3]

Molecular Structure: The core structure consists of a 1,3,3-trimethyl-3H-indolium cation linked
at the 2-position to a 2,4-dimethoxyaniline through an ethenyl bridge. The positive charge on
the indolium nitrogen is balanced by a chloride anion.
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Physicochemical Properties

Quantitative data for several physicochemical properties of Basic Yellow 11 are summarized in

the table below. It is important to note that experimental data for properties such as melting and

boiling points are not readily available in the cited literature.

Property Value Source
Molecular Weight 372.89 g/mol [1][2]14]
CAS Number 4208-80-4 [1][3]
Brilliant yellow to greenish-
Appearance [1]
yellow powder
Soluble in hot water and
Solubility ethanol; slightly soluble in cold [1]

water.

Absorbance Maximum (Amax) 422 nm

[5]

Synthesis

The synthesis of Basic Yellow 11 is achieved through the condensation reaction of two key

precursors: 2-(1,3,3-Trimethylindolin-2-yl)acetaldehyde and 2,4-Dimethoxybenzenamine.[1][2]

While detailed, step-by-step experimental protocols are not available in the public domain, the

general synthetic workflow is understood to involve the formation of the ethenyl bridge between

the two reactant molecules.

Below is a logical workflow diagram illustrating the synthesis process.
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Synthesis Workflow of Basic Yellow 11

Reactants

2,4-Dimethoxybenzenamine Process Product

Condensation Reaction Basic Yellow 11
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2-(1,3,3-Trimethylindolin-2-yl)acetaldehyde

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of Basic Yellow 11.

Applications

Basic Yellow 11 finds its primary applications as a dye in various industries. Its cationic nature
makes it particularly effective for dyeing materials with anionic characteristics.

o Textile Industry: It is used for dyeing acrylic fabrics, as well as vinegar fiber and polyvinyl
chloride (PVC) fibers.[1]

o Cosmetics: The dye is also used in hair dyeing formulations.[3]

Due to its distinct spectral properties, Basic Yellow 11 may also have potential applications in
research areas such as fluorescence microscopy and as a biological stain, although these
applications are less documented.

Experimental Protocols

Detailed experimental protocols for the synthesis, analysis, or application of Basic Yellow 11
are not extensively reported in the available scientific literature. Researchers interested in
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utilizing this compound would need to develop specific protocols based on its known chemical
properties and general laboratory procedures for handling and using organic dyes.

General Spectroscopic Analysis Protocol: A general protocol for obtaining the UV-Vis
absorbance spectrum of Basic Yellow 11 would involve the following steps:

e Preparation of a Stock Solution: Accurately weigh a small amount of Basic Yellow 11
powder and dissolve it in a suitable solvent, such as ethanol or hot water, to create a stock
solution of known concentration.

o Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to find
a concentration that gives an absorbance reading within the linear range of the
spectrophotometer (typically between 0.1 and 1.0).

o Spectrophotometer Setup: Calibrate the UV-Vis spectrophotometer with a blank solution (the
pure solvent used to dissolve the dye).

o Measurement: Record the absorbance spectrum of the working solution over a wavelength
range that includes the expected Amax (e.g., 300-600 nm). The peak absorbance should be
observed around 422 nm.[5]

The following diagram illustrates a general workflow for the spectroscopic analysis of Basic
Yellow 11.

Spectroscopic Analysis Workflow

¢—>| Prepare Stock Solution |—>| Prepare Working Dilutions |—>| Calibrate Spectrophotometer |—>

Measure Absorbance Spectrum Analyze Data (=0]

Click to download full resolution via product page

Caption: General workflow for UV-Vis spectroscopic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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